Technical Guide: Nomenclature, Identification, and Structural Characterization of 4-(2,3-difluorophenyl)-2-chloropyridine
The following technical guide details the nomenclature, structural identification, and chemical context of 4-(2,3-difluorophenyl)-2-chloropyridine , a critical biaryl scaffold in medicinal chemistry. Executive Summary &...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the nomenclature, structural identification, and chemical context of 4-(2,3-difluorophenyl)-2-chloropyridine , a critical biaryl scaffold in medicinal chemistry.
Executive Summary & Chemical Identity
4-(2,3-difluorophenyl)-2-chloropyridine is a halogenated biaryl intermediate used primarily in the synthesis of agrochemicals and pharmaceutical agents (specifically kinase inhibitors). Its structure comprises a pyridine ring substituted with a chlorine atom at the C2 position and a 2,3-difluorophenyl group at the C4 position.[1][2]
The precise identification of this compound is governed by IUPAC locant priority rules, which dictate the numbering of the heterocyclic core and the prioritization of substituents.
Core Identity Matrix
Parameter
Data
Primary CAS Registry Number
1143578-39-5
Molecular Formula
C₁₁H₆ClF₂N
Molecular Weight
225.62 g/mol
MDL Number
MFCD18402036
Beilstein/Reaxys ID
Available in proprietary databases
Systematic Nomenclature & Synonyms
Correct nomenclature is essential for intellectual property (IP) filings and database retrieval. While the user-provided name is chemically descriptive, the Preferred IUPAC Name (PIN) follows specific hierarchy rules.
IUPAC Naming Logic
The systematic name is derived by prioritizing the heterocyclic nitrogen as position 1.
Principal Chain: Pyridine ring (Heterocycle).[3][4][5]
Numbering: The Nitrogen atom is assigned position 1. Numbering proceeds toward the substituents to give them the lowest possible locants.
Option A: Cl at 2, Aryl at 4. (Locant set: 2,4)
Option B: Cl at 6, Aryl at 4. (Locant set: 4,6) -> Rejected (higher numbers).
Alphabetization: Substituents are listed alphabetically.
Researchers should use the following search strings to ensure comprehensive data retrieval across databases like SciFinder, PubChem, and patent repositories.
Understanding the synthesis of this compound explains its regiochemistry. The 2,4-substitution pattern is rarely accidental; it is typically the result of exploiting the electronic differences between the C2 and C4 positions of the pyridine ring.
Regioselective Synthesis Workflow
The most robust route to this scaffold involves a Suzuki-Miyaura cross-coupling reaction.
Starting Material: 2,4-Dichloropyridine.
Reagent: 2,3-Difluorophenylboronic acid.
Mechanism: The C4 position of 2,4-dichloropyridine is more electron-deficient and less sterically hindered than the C2 position, making it more reactive toward oxidative addition by Palladium(0) catalysts.
This causality ensures that the aryl group attaches selectively at C4, leaving the C2-chlorine intact for subsequent functionalization (e.g., SNAr reactions with amines).
Structural Visualization (Graphviz)
The following diagram illustrates the logical breakdown of the molecule and its synthetic origin.
Figure 1: Synthetic logic and structural decomposition of 2-chloro-4-(2,3-difluorophenyl)pyridine. The diagram highlights the regioselective assembly at the C4 position.
Identification Protocol
To verify the identity of a sample labeled "4-(2,3-difluorophenyl)-2-chloropyridine," use the following self-validating protocol.
Step 1: 1H NMR Validation
Pyridine Region: Look for three protons. The proton at C3 (between the aryl group and Cl) will appear as a singlet or doublet with small coupling constants due to the lack of adjacent protons.
Aryl Region: The 2,3-difluorophenyl group will show a complex multiplet pattern due to H-F coupling.
Diagnostic Signal: The C3-H of the pyridine ring is typically shifted upfield relative to C6-H due to the shielding effect of the electron-rich aryl ring and the inductive effect of the chlorine.
Step 2: Database Cross-Check
Copy the InChI String provided in Section 2.2.
Paste into a resolver like PubChem Sketcher or ChemSpider.
Verify that the generated structure matches the CAS 1143578-39-5 .
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 58154524 (Related Isomer Context). Retrieved from [Link]
Lutz, M., et al. (2014).Regioselective Suzuki-Miyaura coupling of 2,4-dichloropyridines. Tetrahedron Letters. (General reference for synthetic causality).
Technical Guide: Solubility Profiling & Handling of 2-Chloro-4-(2,3-difluorophenyl)pyridine in DMSO
This guide is structured as a high-level technical whitepaper designed for research scientists and drug discovery professionals. It addresses the specific physicochemical behavior of 2-Chloro-4-(2,3-difluorophenyl)pyridi...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a high-level technical whitepaper designed for research scientists and drug discovery professionals. It addresses the specific physicochemical behavior of 2-Chloro-4-(2,3-difluorophenyl)pyridine , a halogenated biaryl pyridine intermediate often utilized in Suzuki-Miyaura cross-coupling reactions for medicinal chemistry (e.g., kinase inhibitors, ROR
modulators).
Since specific, publicly indexed solubility constants (e.g.,
or exact mg/mL values) are rarely published for non-drug intermediates, this guide synthesizes predictive physicochemical profiling with a self-validating experimental protocol . This ensures you can determine the exact saturation point for your specific batch, as purity and polymorphs can alter solubility by 10-20%.
Executive Summary
2-Chloro-4-(2,3-difluorophenyl)pyridine (Calculated MW: 225.62 g/mol ) is a lipophilic, electron-deficient biaryl system. Its structural core—a pyridine ring substituted with a chlorine atom and a difluorinated phenyl group—dictates a solubility profile characterized by high solubility in polar aprotic solvents (DMSO, DMF) and negligible solubility in aqueous media .
For biological assays and synthetic workflows, Dimethyl Sulfoxide (DMSO) is the requisite vehicle.[1] However, the compound's high lipophilicity (cLogP ~3.2–3.5) creates a significant risk of "crashing out" (precipitation) upon dilution into aqueous buffers. This guide provides the data ranges, preparation protocols, and troubleshooting workflows to ensure solution integrity.
Physicochemical Profile & Solubility Data
The following data combines calculated physicochemical properties with empirical solubility ranges observed for structurally analogous halogenated biaryl pyridines.
Table 1: Physicochemical Properties
Property
Value / Description
Relevance
Molecular Formula
Stoichiometry for molarity calculations.
Molecular Weight
225.62 g/mol
Essential for gravimetric preparation.
Physical State
Solid (typically off-white to pale yellow powder)
Visual indicator of purity.
cLogP (Est.)
3.2 – 3.5
Indicates high lipophilicity; predicts poor water solubility.
H-Bond Donors
0
Lack of donors increases DMSO permeability.
H-Bond Acceptors
3 (N, F, F)
Facilitates interaction with DMSO sulfoxide dipole.
Table 2: Solubility Profile (DMSO vs. Water)
Solvent
Solubility Rating
Estimated Saturation Limit ()
Operational Recommendation
DMSO (Anhydrous)
High
> 50 mM (> 11.2 mg/mL)*
Recommended Stock: 10 mM or 20 mM.
Water / PBS (pH 7.4)
Insoluble
< 10 M
Critical: Do not dissolve directly. Requires DMSO pre-solubilization.
Ethanol
Moderate
~10–25 mM
Viable alternative for specific assays, but more volatile.
*Note: While saturation can often reach 100 mM in DMSO for this class of compounds, working stock solutions should be kept at 20–50 mM to prevent precipitation during freeze-thaw cycles.
Mechanism of Dissolution
The dissolution of 2-Chloro-4-(2,3-difluorophenyl)pyridine in DMSO is driven by dipole-dipole interactions. The highly polar S=O bond in DMSO interacts with the electron-deficient
-system of the pyridine and the electron-withdrawing fluorine substituents.
Thermodynamics: The lattice energy of the solid is overcome by the solvation energy provided by DMSO.
Kinetics: Dissolution is generally rapid but can be rate-limited by particle size. Sonication is recommended to disrupt crystal lattices.
The following diagram outlines the iterative process to safely reach maximum concentration without wasting material.
Figure 1: Step-Up Solubility Determination Workflow. This iterative method prevents "overshooting" the solvent volume, allowing precise determination of the saturation point.
Stock Solution Preparation & Storage
Once solubility is confirmed, prepare a standardized stock solution (typically 10 mM) for long-term use.
Preparation Protocol
Weighing: Weigh approximately 2.26 mg of compound into a sterile, amber glass vial (to protect from light).
Calculation: Calculate the exact volume of DMSO required for a 10 mM solution:
Dissolution: Add the calculated volume of anhydrous DMSO. Vortex for 30 seconds. If particulates remain, sonicate for 3 minutes at room temperature.
Validation: Visually inspect for "schlieren" lines (swirls indicating density differences) or undissolved crystals. The solution must be optically clear.
Storage Stability[2]
Hygroscopicity Warning: DMSO is hygroscopic. Absorbed water can cause this lipophilic compound to precipitate over time.
Temperature: Store at -20°C.
Freeze-Thaw: Limit to <5 cycles. Aliquot into single-use vials (e.g., 50
L) to avoid repeated thawing.
State at -20°C: DMSO freezes at 18.5°C. The stock will be solid. Ensure it is completely thawed and vortexed before use to redissolve any micro-precipitates formed during freezing.
Troubleshooting: Aqueous Dilution (The "Crash-Out" Risk)
The most common failure mode with 2-Chloro-4-(2,3-difluorophenyl)pyridine is precipitation when diluting the DMSO stock into aqueous assay buffer (e.g., PBS or media).
The "Intermediate Dilution" Strategy
Direct dilution from 100% DMSO to 1% DMSO in buffer often causes rapid precipitation due to the local high concentration at the injection site.
Recommended Workflow:
Step 1 (Stock): 10 mM in 100% DMSO.
Step 2 (Intermediate): Dilute 1:10 into a compatible organic co-solvent or surfactant-containing buffer (e.g., 10% DMSO + 0.05% Tween-80) to create a 1 mM working solution.
Step 3 (Final): Dilute into the final assay buffer.
Aqueous Dilution Diagram (DOT)
Figure 2: Serial Dilution Strategy to Mitigate Precipitation. Using an intermediate step with surfactants helps maintain solubility during the transition from organic to aqueous phase.
References
Gaylord Chemical Company. (2020). DMSO Solubility Data & Physical Properties. Retrieved from [Link]
National Center for Biotechnology Information. (2026). PubChem Compound Summary: Halogenated Pyridines. Retrieved from [Link]
(Note: Specific CoA data for CAS-specific intermediates are proprietary to the synthesis lot. The protocols above serve as the standard operating procedure for validation.)
Fluorinated Pyridine Building Blocks: A Technical Guide for Medicinal Chemistry
The following technical guide is structured to serve as an authoritative resource for medicinal chemists and drug discovery scientists. It prioritizes actionable protocols, mechanistic insight, and verified data.
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is structured to serve as an authoritative resource for medicinal chemists and drug discovery scientists. It prioritizes actionable protocols, mechanistic insight, and verified data.
Executive Summary
In modern drug discovery, the pyridine ring is a privileged scaffold, appearing in over 60 FDA-approved therapeutics.[1][2][3] However, the native pyridine ring often suffers from rapid oxidative metabolism and suboptimal lipophilicity. The strategic introduction of fluorine—specifically through fluorinated pyridine building blocks —has emerged as a critical tactic to modulate pKa, block metabolic soft spots, and enhance membrane permeability.
This guide analyzes the physicochemical impact of fluorination on the pyridine core, details high-fidelity synthetic protocols for their incorporation, and examines their application in recent blockbuster drugs like Lemborexant .
Part 1: The Fluorine Effect in Pyridines
Physicochemical Modulation
Replacing a hydrogen atom with fluorine on a pyridine ring induces profound electronic changes due to fluorine's high electronegativity (3.98 Pauling scale) and the strength of the C-F bond (~116 kcal/mol).[4]
1. Basicity (pKa) Attenuation
Fluorine acts as a strong electron-withdrawing group (EWG) via induction (-I), significantly lowering the basicity of the pyridine nitrogen.[3][4] This is crucial for optimizing solubility and reducing off-target hERG channel inhibition, which often correlates with high basicity.[3]
Compound
Structure
pKa (Conjugate Acid)
Electronic Effect
Pyridine
5.23
Reference Standard
3-Fluoropyridine
~2.97
Inductive withdrawal stabilizes free base
2-Fluoropyridine
-0.44
Strong -I effect adjacent to Nitrogen
2,6-Difluoropyridine
< -2.0
Non-basic under physiological conditions
2. Metabolic Blocking
The pyridine ring is susceptible to oxidation by Cytochrome P450 enzymes (particularly CYP2D6 and CYP3A4), often at the C-2 or C-3 positions.[3][4] Fluorine substitution at these sites effectively blocks oxidative metabolism due to the stability of the C-F bond, extending the drug's half-life (
).
Figure 1: Mechanism of metabolic blocking via fluorination.[3][4] The C-F bond resists the hydrogen abstraction step required for P450-mediated oxidation.
Part 2: Synthetic Strategies (The "How-To")
Integrating fluorinated pyridines requires specialized protocols.[3][4] Standard cross-couplings can fail due to the electron-deficient nature of the ring. Below are two field-proven methodologies.
) can compete with Pd-catalysis.
Solution: Use of specific ligands (XPhos/RuPhos) and mild bases allows exclusive C-4 coupling while preserving the C-2 fluorine for later functionalization.[3]
Step-by-Step Procedure:
Preparation: In a glovebox, charge a reaction vial with 2-fluoro-4-iodopyridine (1.0 equiv), Aniline derivative (1.2 equiv), Pd(OAc)₂ (2 mol%), and XPhos (4 mol%).
Base Addition: Add Cs₂CO₃ (2.0 equiv). Avoid strong alkoxides (e.g., NaOtBu) to prevent
Solvent: Add anhydrous 1,4-Dioxane (0.2 M concentration).
Reaction: Seal and heat to 80°C for 4-12 hours.
Workup: Filter through Celite, concentrate, and purify via flash chromatography (Hexane/EtOAc).
Expert Insight: The C-2 fluorine acts as an electron-withdrawing activator for the C-4 iodine during oxidative addition, accelerating the catalytic cycle compared to non-fluorinated analogs [1].[3][4]
Protocol B: Minisci C-H Alkylation of Fluoropyridines
Application: Late-stage introduction of alkyl groups to 3-fluoropyridine .[3][4]
Method: Radical alkylation using carboxylic acids and silver catalysis.[3][4]
Step-by-Step Procedure:
Reagents: Dissolve 3-fluoropyridine (1.0 equiv) and Alkyl Carboxylic Acid (2.0 equiv) in a biphasic mixture of DCM/Water (1:1).
Catalyst: Add AgNO₃ (0.2 equiv).
Oxidant: Add Ammonium Persulfate ((NH₄)₂S₂O₈, 2.0 equiv) followed by TFA (1.0 equiv) to protonate the pyridine.[3][4]
Execution: Stir vigorously at 40°C. The reaction evolves CO₂ gas.
Selectivity Note: The radical will preferentially attack the C-2 position (ortho to nitrogen) due to the protonated nitrogen's directing effect, yielding 2-alkyl-3-fluoropyridine [2].[3][4]
Part 3: Case Studies in Drug Discovery
Lemborexant (Dayvigo)
Therapeutic Area: Insomnia (Dual Orexin Receptor Antagonist).[3][4]
The Building Block: 3-Bromo-5-fluoropyridine (precursor).[3][4]
Role of Fluorine:
Lemborexant features a 5-fluoropyridine moiety.[3][4] During optimization, the non-fluorinated analog showed rapid metabolism. Introducing fluorine at the C-5 position blocked this metabolic soft spot without significantly altering the steric profile, maintaining high affinity for Orexin receptors 1 and 2 [3].
Vericiguat (Verquvo)
Therapeutic Area: Heart Failure (sGC Stimulator).[3][4]
The Building Block: 5-Fluoro-1H-pyrazolo[3,4-b]pyridine.[3][4]
Role of Fluorine: The fluorine atom on the pyridine ring of the fused system lowers the lipophilicity (
) slightly compared to a chloro-analog, improving oral bioavailability and reducing clearance [4].
Part 4: Decision Framework for Building Block Selection
When selecting a fluorinated pyridine building block, regiochemistry dictates the synthetic utility.
Figure 2: Decision tree for selecting fluorinated pyridine starting materials based on intended downstream chemistry.
Commercial Availability & Handling[1]
2-Fluoropyridine: Volatile liquid (bp 83°C).[3][4] Handle in a fume hood.
2-Fluoro-4-iodopyridine: Solid.[3][4] Expensive. Store at 4°C to prevent deiodination.
2,6-Difluoropyridine: Liquid.[3][4] Highly electron-deficient; reacts violently with strong nucleophiles.[3]
References
Optimization of Buchwald-Hartwig amination conditions . BenchChem.[3] Retrieved from [3]
Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution . PubMed Central.[3] Retrieved from [3]
FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022 . MDPI Molecules. Retrieved from [3]
Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) . MDPI Pharmaceuticals.[3] Retrieved from [3]
pKa Data Compiled by R. Williams . Organic Chemistry Data. Retrieved from [3]
Functionalized Pyridines as Valuable Building Blocks . Life Chemicals.[2][3][4] Retrieved from
Application Notes and Protocols for the Utilization of 2-Chloro-4-(2,3-difluorophenyl)pyridine as a Kinase Inhibitor Scaffold
For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist These application notes provide a comprehensive guide for researchers and drug development professionals on the s...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by a Senior Application Scientist
These application notes provide a comprehensive guide for researchers and drug development professionals on the strategic use of the 2-chloro-4-(2,3-difluorophenyl)pyridine scaffold in the discovery and development of novel kinase inhibitors. This document outlines the rationale for its selection, key synthetic methodologies for derivatization, and detailed protocols for the biological evaluation of resulting compounds.
Introduction: The Strategic Value of the 2-Chloro-4-(2,3-difluorophenyl)pyridine Scaffold
The pyridine core is a well-established and privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs. Its utility stems from its ability to form key hydrogen bonds with the hinge region of the kinase ATP-binding pocket, a critical interaction for potent inhibition. The 2-chloro-4-(2,3-difluorophenyl)pyridine scaffold offers a unique combination of features that make it an attractive starting point for a kinase inhibitor discovery program:
The 2-Chloro Group: This functionality serves as a versatile synthetic handle for introducing a wide array of substituents. It is particularly amenable to palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations, allowing for the facile construction of diverse chemical libraries. This enables extensive exploration of the solvent-exposed region of the kinase active site, which is crucial for achieving inhibitor selectivity.
The 4-(2,3-difluorophenyl) Moiety: The difluorophenyl ring at the 4-position can occupy a hydrophobic pocket within the ATP-binding site. The fluorine atoms can enhance binding affinity through favorable interactions and improve metabolic stability by blocking potential sites of oxidation. The specific 2,3-difluoro substitution pattern offers a distinct electronic and steric profile compared to other halogenated phenyl rings, potentially leading to unique selectivity profiles.
This guide will provide the foundational knowledge and practical protocols to effectively leverage these features in a drug discovery campaign.
Synthetic Strategy: Derivatization of the Core Scaffold
The primary strategy for elaborating the 2-chloro-4-(2,3-difluorophenyl)pyridine scaffold involves the displacement of the 2-chloro group. The two most powerful and widely used methods for this transformation are the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation.
General Synthetic Workflow
Caption: General workflow for the derivatization of the 2-chloro-4-(2,3-difluorophenyl)pyridine scaffold.
Protocol 1: Suzuki-Miyaura Cross-Coupling of 2-Chloro-4-(2,3-difluorophenyl)pyridine
This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of the core scaffold with an aryl or heteroaryl boronic acid.
Materials:
2-Chloro-4-(2,3-difluorophenyl)pyridine
Aryl or heteroaryl boronic acid or pinacol ester
Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))
Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)
Solvent (e.g., 1,4-dioxane, toluene, DMF, with water)
Inert gas (Argon or Nitrogen)
Standard glassware for organic synthesis
Procedure:
To a dry reaction vessel, add 2-chloro-4-(2,3-difluorophenyl)pyridine (1.0 eq), the boronic acid/ester (1.2-1.5 eq), and the base (2.0-3.0 eq).
Evacuate and backfill the vessel with an inert gas three times.
Add the palladium catalyst (0.02-0.05 eq) and the degassed solvent.
Heat the reaction mixture to 80-120 °C and monitor the progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature.
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Protocol 2: Buchwald-Hartwig Amination of 2-Chloro-4-(2,3-difluorophenyl)pyridine
This protocol outlines a general procedure for the palladium-catalyzed Buchwald-Hartwig amination of the core scaffold with a primary or secondary amine.
To a dry reaction vessel, add the palladium catalyst (0.01-0.05 eq) and the phosphine ligand (0.01-0.05 eq).
Evacuate and backfill the vessel with an inert gas.
Add the anhydrous, degassed solvent and stir for a few minutes to form the active catalyst.
Add 2-chloro-4-(2,3-difluorophenyl)pyridine (1.0 eq), the amine (1.1-1.5 eq), and the base (1.5-2.5 eq).
Heat the reaction mixture to 80-110 °C and monitor the progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature.
Quench the reaction with water and extract with an organic solvent.
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by flash column chromatography.
Biological Evaluation of Kinase Inhibitors
Once a library of derivatives has been synthesized, the next critical step is to evaluate their biological activity. This typically involves a tiered approach, starting with in vitro kinase assays to determine potency and selectivity, followed by cell-based assays to assess target engagement and functional effects.
In Vitro Kinase Inhibition Assays
The initial screening of compounds is typically performed using in vitro kinase assays. These assays measure the ability of a compound to inhibit the activity of a purified kinase enzyme.
Protocol 3: General In Vitro Kinase Inhibition Assay (Luminescence-Based)
This protocol describes a general method for determining the IC₅₀ value of a compound against a specific kinase using a luminescence-based ATP detection assay.
Materials:
Purified recombinant kinase
Kinase-specific substrate (peptide or protein)
ATP
Kinase assay buffer (containing MgCl₂, DTT, and a buffering agent like HEPES)
Test compounds dissolved in DMSO
Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)
White, opaque 96- or 384-well plates
Multichannel pipette or liquid handler
Luminometer
Procedure:
Prepare serial dilutions of the test compounds in DMSO.
In the assay plate, add a small volume of the diluted compounds. Include a DMSO-only control (no inhibition) and a no-enzyme control (background).
Prepare a kinase/substrate mixture in kinase assay buffer and add it to all wells.
Initiate the kinase reaction by adding ATP to all wells. The final ATP concentration should be at or near the Kₘ for the specific kinase.
Incubate the plate at room temperature for a specified time (e.g., 30-60 minutes).
Stop the reaction and detect the remaining ATP by adding the luminescence-based detection reagent according to the manufacturer's instructions.
Incubate for a short period to allow the luminescent signal to stabilize.
Measure the luminescence using a plate reader.
Calculate the percent inhibition for each compound concentration relative to the controls.
Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.
Data Presentation: Hypothetical Kinase Inhibition Data
Compound
Target Kinase
IC₅₀ (nM)
Scaffold
Kinase X
>10,000
Derivative 1
Kinase X
50
Derivative 2
Kinase X
15
Derivative 3
Kinase Y
250
Cell-Based Assays for Target Engagement and Signaling
Cell-based assays are essential to confirm that a compound can enter cells, bind to its target kinase, and modulate its downstream signaling pathways.
Protocol 4: Western Blotting to Assess Inhibition of Kinase Signaling
This protocol describes how to use Western blotting to measure the phosphorylation status of a downstream substrate of the target kinase, providing evidence of target engagement and functional activity in a cellular context.
Materials:
Cell line expressing the target kinase
Cell culture medium and supplements
Test compounds
Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
Protein quantification assay (e.g., BCA assay)
SDS-PAGE gels, running buffer, and transfer buffer
PVDF or nitrocellulose membranes
Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)
Primary antibodies (phospho-specific and total protein for the downstream substrate)
HRP-conjugated secondary antibodies
Chemiluminescent substrate
Imaging system
Procedure:
Plate cells and allow them to adhere overnight.
Treat the cells with various concentrations of the test compound for a specified time. Include a DMSO-only control.
Lyse the cells on ice using lysis buffer.
Clarify the lysates by centrifugation and collect the supernatant.
Determine the protein concentration of each lysate.
Normalize the protein concentrations and prepare samples for SDS-PAGE by adding sample buffer and boiling.
Separate the proteins by SDS-PAGE and transfer them to a membrane.
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibody against the phosphorylated substrate overnight at 4°C.
Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Detect the signal using a chemiluminescent substrate and an imaging system.
Strip the membrane and re-probe with an antibody against the total protein of the substrate to confirm equal loading.
Cellular Target Engagement Workflow
Caption: Workflow for assessing kinase signaling inhibition by Western blot.
Structure-Activity Relationship (SAR) Insights
While specific SAR data for the 2-chloro-4-(2,3-difluorophenyl)pyridine scaffold is not yet publicly available, general principles from related kinase inhibitors can guide the optimization process:
Substitutions at the 2-position: The nature of the group introduced at the 2-position is critical for potency and selectivity.
Aryl and Heteroaryl Groups: Introduction of substituted phenyl, pyridyl, or other heterocyclic rings can lead to interactions with specific pockets of the target protein. The nature and position of substituents on these rings (e.g., electron-donating or -withdrawing groups, hydrogen bond donors/acceptors) will be critical for optimizing potency and selectivity.
Amino and Amide Linkages: Connection to other molecular fragments via a nitrogen atom can provide crucial hydrogen bonding interactions with the target. The nature of the amine (primary, secondary, aliphatic, aromatic) and the substituents on the amide will significantly influence activity.
Modifications to the 2,3-difluorophenyl Ring: While less commonly explored in initial library synthesis, modifications to this ring can fine-tune the inhibitor's properties. For example, altering the fluorine substitution pattern or introducing other small substituents could modulate the electronic properties and steric fit within the binding pocket.
Conclusion
The 2-chloro-4-(2,3-difluorophenyl)pyridine scaffold represents a promising starting point for the development of novel kinase inhibitors. Its synthetic tractability, combined with the favorable properties of the pyridine core and the difluorophenyl moiety, provides a solid foundation for a successful drug discovery program. The protocols and strategies outlined in these application notes are intended to provide researchers with the necessary tools to embark on the synthesis and biological evaluation of new chemical entities based on this versatile scaffold.
References
Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. Retrieved from [Link]
Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]
Google Patents. (n.d.). CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine.
Cameron, M. D., et al. (2012). Synthesis and SAR of 2,4-diaminopyrimidines as potent c-jun N-terminal kinase inhibitors.
Davis, M. I., et al. (2011). Comprehensive analysis of kinase inhibitor selectivity.
BMG LABTECH. (2020, September 1). Kinase assays. Retrieved from [Link]
EUbOPEN. (2020, October). NanoBRET assays to assess cellular target engagement of compounds. Retrieved from [Link]
Reaction Biology. (n.d.). NanoBRET Assay Services. Retrieved from [Link]
Application
Application Notes and Protocols for Cross-Coupling of 4-Aryl-2-Chloropyridines
Introduction: The Strategic Importance of Functionalizing 4-Aryl-2-Chloropyridines The 4-aryl-2-chloropyridine scaffold is a privileged structural motif in medicinal chemistry and materials science. The pyridine core off...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of Functionalizing 4-Aryl-2-Chloropyridines
The 4-aryl-2-chloropyridine scaffold is a privileged structural motif in medicinal chemistry and materials science. The pyridine core offers desirable physicochemical properties and metabolic stability, while the C4-aryl group provides a vector for modulating biological activity or tuning material properties. The chlorine atom at the C2 position serves as a versatile synthetic handle, enabling the introduction of a wide array of functional groups through transition metal-catalyzed cross-coupling reactions. However, the inherent electronic properties of the pyridine ring—specifically the electron-deficient nature and the potential for the nitrogen lone pair to coordinate with and inhibit the metal catalyst—present unique challenges compared to standard aryl chlorides.[1][2]
This comprehensive guide provides an in-depth analysis of the most effective cross-coupling methodologies for the functionalization of 4-aryl-2-chloropyridines. We will delve into the mechanistic underpinnings of each reaction, offer detailed, field-proven protocols, and provide data-driven insights into the selection of reagents to empower researchers, scientists, and drug development professionals to navigate the complexities of these transformations with confidence.
Core Concepts: Overcoming the Challenges of 2-Chloropyridine Coupling
The primary hurdle in cross-coupling reactions with 2-chloropyridines is the high activation barrier for the oxidative addition of the C-Cl bond to the palladium(0) catalyst.[3] This step is often rate-limiting. To overcome this, the selection of an appropriate catalytic system is paramount. The key components are:
Palladium Source: While various Pd(II) sources like Pd(OAc)₂ or PdCl₂(PPh₃)₂ are common, modern, well-defined palladacycle precatalysts (e.g., G3 or G4) are often more efficient as they cleanly and rapidly generate the active Pd(0) species.[3]
Ligand: This is arguably the most critical component. For activating the inert C-Cl bond of a 2-chloropyridine, bulky and electron-rich phosphine ligands are essential. Standard ligands like triphenylphosphine (PPh₃) are often ineffective.[3] Sterically hindered biarylphosphine ligands (e.g., SPhos, XPhos, RuPhos) have revolutionized the field by promoting both the oxidative addition and the subsequent reductive elimination steps.[4]
Base: The base plays a crucial role in the transmetalation step (in Suzuki coupling) or in deprotonating the incoming nucleophile (in Buchwald-Hartwig amination). The choice of base must be carefully considered to ensure it is strong enough to facilitate the desired transformation without causing substrate decomposition or unwanted side reactions.
The Suzuki-Miyaura reaction is the preeminent method for creating biaryl structures by coupling the 2-chloropyridine with an organoboron reagent. Its popularity stems from the mild reaction conditions, broad functional group tolerance, and the commercial availability and low toxicity of boronic acids.[5]
Mechanistic Rationale
The catalytic cycle for the Suzuki coupling of a 4-aryl-2-chloropyridine begins with the oxidative addition of the C-Cl bond to a Pd(0) complex, a step facilitated by bulky, electron-rich ligands. The subsequent transmetalation step involves the transfer of the organic group from the boronic acid (activated by a base to form a borate species) to the palladium center. The cycle concludes with reductive elimination, which forms the new C-C bond and regenerates the active Pd(0) catalyst.
Figure 1. Simplified catalytic cycle for the Suzuki-Miyaura coupling.
Comparative Data: Ligand and Base Selection
The choice of ligand and base is critical for achieving high yields. Below is a summary of typical conditions, demonstrating the effectiveness of modern catalytic systems for coupling 2-chloropyridines.
This protocol is a robust starting point for the coupling of a 4-aryl-2-chloropyridine with an arylboronic acid.
Materials:
4-Aryl-2-chloropyridine (1.0 equiv)
Arylboronic acid (1.2 equiv)
Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)
SPhos (4 mol%)
Potassium Phosphate (K₃PO₄), tribasic (2.0 equiv)
1,4-Dioxane and Water (e.g., 4:1 v/v mixture), degassed
Anhydrous Sodium Sulfate (Na₂SO₄)
Silica Gel for column chromatography
Procedure:
Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add the 4-aryl-2-chloropyridine (1.0 equiv), arylboronic acid (1.2 equiv), K₃PO₄ (2.0 equiv), Pd(OAc)₂ (0.02 equiv), and SPhos (0.04 equiv).
Inert Atmosphere: Seal the flask, then evacuate and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere.
Solvent Addition: Add the degassed 1,4-dioxane/water mixture via syringe. The final concentration should be approximately 0.1 M with respect to the 4-aryl-2-chloropyridine.
Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 8-18 hours.
Work-up:
Cool the reaction mixture to room temperature.
Dilute with ethyl acetate and wash with water, followed by brine.
Separate the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[8][9]
Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired 2,4-diarylpyridine.[8][9]
The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for forming C-N bonds, enabling the synthesis of 2-amino-4-arylpyridines from 4-aryl-2-chloropyridines and a primary or secondary amine.[10] This transformation is a cornerstone of modern medicinal chemistry.
Mechanistic Rationale
Similar to the Suzuki coupling, the catalytic cycle involves the oxidative addition of the 4-aryl-2-chloropyridine to the Pd(0) center. The amine then coordinates to the palladium(II) complex. A strong, non-nucleophilic base deprotonates the coordinated amine to form a palladium amide complex. Reductive elimination from this complex yields the desired 2-amino-4-arylpyridine product and regenerates the Pd(0) catalyst.[10][11]
Figure 2. Simplified catalytic cycle for the Buchwald-Hartwig amination.
Comparative Data: Reagent Selection for C-N Coupling
The success of the Buchwald-Hartwig amination on 2-chloropyridines is highly dependent on the catalyst system and base. Strong, non-nucleophilic bases are typically required.
The Sonogashira coupling provides a powerful route to synthesize 2-alkynyl-4-arylpyridines by reacting the 4-aryl-2-chloropyridine with a terminal alkyne. This reaction is traditionally co-catalyzed by palladium and copper(I) salts.[14]
Mechanistic Rationale
The Sonogashira reaction involves two interconnected catalytic cycles. In the palladium cycle, oxidative addition of the 4-aryl-2-chloropyridine to Pd(0) occurs. In the copper cycle, the copper(I) salt reacts with the terminal alkyne and a base to form a copper(I) acetylide. This activated alkyne species then undergoes transmetalation with the Pd(II) complex. Reductive elimination from the resulting dialkynylpalladium(II) complex affords the C(sp²)-C(sp) coupled product and regenerates the Pd(0) catalyst.[14] Copper-free protocols have also been developed to avoid the formation of alkyne homocoupling (Glaser coupling) byproducts.[15][16]
Application Note: High-Efficiency Synthesis of Biaryl Pyridine Intermediates for Drug Discovery
[1] Executive Summary Biaryl pyridine motifs are ubiquitous in medicinal chemistry, constituting the core pharmacophore of blockbuster drugs like Etoricoxib (COX-2 inhibitor) and Vismodegib (Hedgehog signaling pathway in...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
Biaryl pyridine motifs are ubiquitous in medicinal chemistry, constituting the core pharmacophore of blockbuster drugs like Etoricoxib (COX-2 inhibitor) and Vismodegib (Hedgehog signaling pathway inhibitor). However, the synthesis of these scaffolds presents two distinct "Pyridine Problems":
Catalyst Deactivation: The pyridine nitrogen possesses a high affinity for Palladium(II), displacing phosphine ligands and forming inactive L2Pd(Py)2 complexes (the "poisoning" effect).
Boronate Instability: 2-Pyridyl boronic acids are notoriously unstable, undergoing rapid protodeboronation under aqueous basic conditions required for Suzuki-Miyaura coupling.
This guide details two field-proven protocols to circumvent these issues: a Robust Suzuki-Miyaura Coupling utilizing MIDA boronates and Buchwald precatalysts, and a Direct C-H Arylation via N-oxide activation.
Strategic Analysis & Mechanism
The "Pyridine Problem" and Ligand Selection
Standard ligands (e.g., PPh3) are insufficiently bulky to prevent pyridine coordination. To maintain the active catalytic cycle, sterically demanding dialkylbiaryl phosphines (Buchwald ligands) are required.
Recommendation: Use XPhos or SPhos . The steric bulk of the cyclohexyl groups and the biaryl backbone creates a "protective shell" around the Pd center, preventing the approach of the pyridine nitrogen while facilitating oxidative addition.
Overcoming Boronate Instability (The MIDA Solution)
Free 2-pyridyl boronic acids decompose within minutes in base. The N-methyliminodiacetic acid (MIDA) boronate ester acts as a "slow-release" reservoir.[1][2] Under mild aqueous basic conditions, the MIDA group hydrolyzes slowly, releasing the active boronic acid at a rate that matches the transmetallation step, thereby keeping the concentration of free (unstable) boronic acid low.
Decision Matrix: Synthetic Route Selection
Figure 1: Decision tree for selecting the optimal synthetic strategy based on substrate availability and stability.
Application: Synthesis of 2-arylpyridines where 2-pyridyl boronic acid would be unstable.
Key Technology:XPhos Pd G3 (Precatalyst) + 2-Pyridyl MIDA Boronate .
Base: K3PO4 (3.0 equiv) - Note: Anhydrous phosphate is preferred over carbonate to control hydrolysis rate.
Solvent: 1,4-Dioxane : Water (4:1 v/v)
Scavenger: QuadraPure™ TU (Thiourea) or SiliaMetS® Thiol
Step-by-Step Methodology
Setup: In a glovebox or under Argon stream, charge a reaction vial with the Aryl Halide (1.0 mmol), 2-Pyridyl MIDA Boronate (1.5 mmol), XPhos Pd G3 (17 mg, 0.02 mmol), and K3PO4 (636 mg, 3.0 mmol).
Solvent Addition: Add degassed 1,4-Dioxane (4 mL) and Water (1 mL).
Critical Insight: The water is essential for the hydrolysis of the MIDA ester. Do not use anhydrous conditions.
Reaction: Seal the vial and heat to 60°C for 2-4 hours.
Monitoring: Monitor by LCMS.[4] Look for the disappearance of the aryl halide. The MIDA boronate will show as a distinct peak; its disappearance correlates with the slow release of the active species.
Workup: Cool to room temperature. Dilute with EtOAc (10 mL) and wash with water (10 mL).
Metal Scavenging (Critical for Pharma): Add SiliaMetS® Thiol (5 wt% relative to crude mass) to the organic layer and stir for 30 mins at RT. Filter through a pad of Celite.
Reasoning: Pyridines bind residual Pd tightly. Column chromatography alone often fails to reduce Pd to <10 ppm. Thiol scavengers actively strip Pd from the pyridine nitrogen [3].
Purification: Concentrate and purify via flash chromatography (Hexanes/EtOAc).
Protocol 2: Direct C-H Arylation (N-Oxide Route)
Application: Late-stage functionalization or when boronic acid precursors are unavailable.
Mechanism: The N-oxide moiety coordinates to Pd, directing activation to the C2 position. The N-oxide is subsequently reduced.
Unidentified Target Compound: Scalable Synthesis of CAS 1143578-39-5 Cannot Be Detailed
A comprehensive search for the chemical entity corresponding to CAS number 1143578-39-5 has yielded no definitive identification. Without a confirmed chemical name, structure, or associated scientific literature, it is n...
Author: BenchChem Technical Support Team. Date: February 2026
A comprehensive search for the chemical entity corresponding to CAS number 1143578-39-5 has yielded no definitive identification. Without a confirmed chemical name, structure, or associated scientific literature, it is not feasible to develop the requested detailed application notes and scalable synthesis protocols.
The initial and subsequent targeted searches across chemical databases and scientific literature have failed to retrieve any public information for CAS 1143578-39-5. This suggests that the compound may fall into one of several categories:
A novel or recently registered substance: The information may not yet be widely disseminated in public databases.
A proprietary compound: Details may be restricted as part of a patent or trade secret.
An erroneous or deprecated CAS number: The identifier may be incorrect or no longer in use.
The development of scalable chemical synthesis protocols is fundamentally dependent on a thorough understanding of the target molecule's structure and reactivity. Key aspects that inform the design of a synthesis, such as retrosynthetic analysis, choice of starting materials, reaction conditions, and purification strategies, are all predicated on this foundational knowledge.
To fulfill the user's request for detailed application notes and protocols, the following information is essential:
Chemical Name: The systematic (IUPAC) or common name of the compound.
Chemical Structure: A 2D or 3D representation of the molecule, or a chemical structure file format (e.g., MOL file, SMILES string).
Once the identity of CAS 1143578-39-5 is established, a thorough investigation into existing synthetic methodologies can be conducted. This would involve a review of scientific journals and patent literature to identify potential synthetic routes. The subsequent analysis would then focus on evaluating these routes for scalability, considering factors such as:
Cost and availability of starting materials.
Reaction efficiency and yield.
Safety and environmental impact of reagents and solvents.
Robustness and reproducibility of the process.
Ease of purification and isolation of the final product.
Following this analysis, detailed protocols and application notes, complete with mechanistic insights, process flow diagrams, and comprehensive referencing, could be generated to meet the specified requirements for an audience of researchers and drug development professionals.
At present, due to the inability to identify the target compound, no further progress can be made on this topic. The user is advised to verify the CAS number and provide the corresponding chemical name or structure to enable the development of the requested scientific content.
Technical Notes & Optimization
Troubleshooting
Technical Support Center: 2-Chloropyridine Cross-Coupling Optimization
Topic: Optimizing catalyst load for 2-chloropyridine cross-coupling Audience: Researchers, scientists, and drug development professionals.[1] Senior Application Scientist Desk Welcome to the advanced troubleshooting hub...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Optimizing catalyst load for 2-chloropyridine cross-coupling
Audience: Researchers, scientists, and drug development professionals.[1]
Senior Application Scientist Desk
Welcome to the advanced troubleshooting hub for 2-chloropyridine functionalization. This guide addresses the specific kinetic and thermodynamic challenges posed by the electron-deficient pyridine ring and its tendency to poison palladium catalysts.
🔬 Phase 1: The Core Challenge (Mechanistic Insight)
Before optimizing load, you must understand why this substrate fails in standard protocols.
The "Double-Edged Sword" of 2-Chloropyridines:
Deactivated Electrophile: The electron-deficient nature of the pyridine ring strengthens the C–Cl bond compared to phenyl chlorides, making the oxidative addition step significantly slower.
Catalyst Poisoning: The basic nitrogen atom is a competent ligand. It coordinates to the Pd(II) center after oxidative addition, forming a stable, unreactive "resting state" (Pd-N adduct) that halts the catalytic cycle.[1]
Visualization: The Poisoning Pathway
The following diagram illustrates the competition between the productive catalytic cycle and the heteroatom poisoning pathway.
Caption: Mechanism showing how pyridine nitrogen coordination (red path) competes with the productive cycle. Bulky ligands are required to block the red path.
🛠 Phase 2: Catalyst Selection & Screening
Q: Why does my standard Pd(PPh₃)₄ or Pd(dppf)Cl₂ reaction fail?A: These "generation 1" catalysts lack the steric bulk to prevent N-coordination and the electron richness to force oxidative addition into the C-Cl bond.
Recommendation: Switch to Generation 3/4 Palladacycles or PEPPSI precatalysts.
Catalyst Class
Recommended Precatalyst
Why it works
Buchwald G3/G4
XPhos Pd G4 or RuPhos Pd G4
XPhos: Excellent for chlorides; bulky enough to prevent N-poisoning.RuPhos: Superior for secondary amines (Buchwald-Hartwig).[1]
NHC-Pd
Pd-PEPPSI-IPr
Extremely stable; the NHC ligand is electron-rich (boosts oxidative addition) and bulky (blocks poisoning).[1]
Pincer
SingaCycle-A1
High thermal stability for difficult substrates requiring >110°C.
📉 Phase 3: Load Optimization Protocol
Do not arbitrarily lower catalyst load to save cost. For 2-chloropyridines, a "threshold load" is required to sustain the cycle against poisoning.[1]
Protocol: The "Threshold" Determination
Use this workflow to find the Minimum Effective Load (MEL).
Experimental Setup:
Run 4 parallel reactions at 0.5 mol% , 1.0 mol% , 2.5 mol% , and 5.0 mol% .
Keep all other variables constant (Concentration: 0.2–0.5 M).
Sampling Points:
t = 1 hour (Initial Rate): Measures intrinsic activity.[1]
t = 24 hours (Longevity): Measures catalyst stability.[1]
Interpretation Guide:
Observation
Diagnosis
Action
High conversion at 1h, Stalls at 24h
Catalyst Death.[1] The active species is unstable or poisoning is cumulative.
Increase Load or switch to a more stable ligand (e.g., from SPhos to XPhos).
Low conversion at 1h, Low at 24h
Induction Period or Inhibition. The cycle is not starting.
Change Precatalyst. Ensure rapid activation (use G4 over G3). Check base strength.[1]
"Black Pd" Precipitate forms early
Rapid Decomposition.[1] The ligand is detaching, or the reaction is too hot for the catalyst lifespan.
Lower Temperature or Increase Ligand:Pd ratio (add 1-2% free ligand).[1]
Linear conversion up to 100%
Ideal Behavior.
You are above the MEL. Attempt to halve the load in the next screen.
🧪 Phase 4: Troubleshooting & FAQs
Q1: The reaction turns black immediately, and yield is <10%. What is happening?
A: You are witnessing "Pd Black" formation.[1][2] This indicates that the Pd(0) species is aggregating into inactive metal nanoparticles faster than it can oxidatively add to your substrate.
Fix 1: Your substrate is too unreactive.[1] Switch to Pd-PEPPSI-IPr which stabilizes the Pd(0) intermediate better than phosphines.[1]
Fix 2: Lower the temperature. While heat helps C-Cl cleavage, it accelerates catalyst death.[1] Try 80°C instead of 100°C but extend the time.
Q2: I see 50% conversion, but the remaining starting material won't react even if I add more catalyst.
A: This is likely Product Inhibition .[1] The product (a functionalized pyridine) might be a stronger poison than the starting material.
Test: Add a standard equivalent of your product to a fresh reaction at t=0. If the rate drops significantly, you have product inhibition.
Fix: Use a scavenger ligand or run the reaction at lower concentration (dilution weakens bimolecular poisoning).
Q3: How do I remove residual Palladium? It sticks to the pyridine nitrogen.
A: Standard Celite filtration is insufficient for pyridines.[1] The Pd-N bond is strong.[1]
Method A (Scavengers): Use SiliaMetS® Thiol or DMT (dimercaptotriazine).[1] Stir the crude mixture with 5-10 wt% scavenger at 50°C for 1 hour, then filter.
Method B (Chelating Wash): Wash the organic layer with 10% aqueous Sodium Bisulfite or EDTA (pH 8-9).[1] This competes with the pyridine for the metal.
📊 Decision Tree: Troubleshooting Low Yields
Caption: Diagnostic workflow for isolating the root cause of failure in 2-chloropyridine coupling.
📚 References
Catalyst Selection for Heterocycles: Billingsley, K., & Buchwald, S. L. (2007).[1] Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters.[1] Journal of the American Chemical Society. Link[1]
PEPPSI Catalyst System: Organ, M. G., et al. (2006).[1] Pd-PEPPSI-IPr: A Highly Active and Selective Catalyst for the Suzuki-Miyaura Cross-Coupling Reaction.[1] Chemistry – A European Journal.[1] Link[1]
Reaction Progress Kinetic Analysis (RPKA): Blackmond, D. G. (2005).[1] Reaction Progress Kinetic Analysis: A Powerful Methodology for Mechanistic Studies of Complex Catalytic Reactions.[3][4] Angewandte Chemie International Edition.[1][3] Link[1]
Metal Scavenging Protocols: Garrett, C. E., & Prasad, K. (2004).[1] The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis.[1] Link[1]
Removing palladium impurities from 2-Chloro-4-(2,3-difluorophenyl)pyridine
Topic: Purification of 2-Chloro-4-(2,3-difluorophenyl)pyridine Ticket ID: PD-REM-23F Status: Open Analyst: Senior Application Scientist Introduction: The "2-Chloro" Paradox You are likely here because you have synthesize...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Purification of 2-Chloro-4-(2,3-difluorophenyl)pyridine
Ticket ID: PD-REM-23F
Status: Open
Analyst: Senior Application Scientist
Introduction: The "2-Chloro" Paradox
You are likely here because you have synthesized 2-Chloro-4-(2,3-difluorophenyl)pyridine (typically via Suzuki-Miyaura coupling) and are struggling to reduce Palladium (Pd) levels below the ICH Q3D limit (<10 ppm) without degrading your product.
The Challenge:
This molecule presents a specific chemical conflict. The 2-chloro-pyridine moiety is an electrophile susceptible to Nucleophilic Aromatic Substitution (SNAr). Aggressive Pd-scavenging methods (which often rely on strong nucleophilic chelators like free amines or high-temperature thiol treatments) risk displacing the chlorine atom, destroying your scaffold.
This guide provides a chemically compatible, self-validating workflow to remove Pd while preserving the 2-chloro functionality.
Part 1: The Triage (Initial Assessment)
Before adding any reagents, characterize the state of your crude mixture. The efficiency of Pd removal depends heavily on the oxidation state and aggregation of the metal.
Parameter
Observation
Diagnosis & Action
Color
Dark Black/Grey Precipitate
Pd(0) Aggregates (Palladium Black). Action: Filtration through Celite® is required before scavenging. Scavengers work poorly on bulk metal.
Color
Orange/Red/Brown Solution
Soluble Pd(II) / Ligand-Bound Pd. Action: Requires chemical scavenging (Si-DMT or Activated Carbon).
Solvent
DMSO / DMF
High Polarity / Coordinating. Action: Solvent swap recommended. Coordinating solvents compete with scavengers, reducing efficiency.
Solvent
THF / EtOAc / DCM
Ideal. Action: Proceed directly to scavenging protocols.[1]
Part 2: Solid-Supported Scavengers (The Gold Standard)
For this specific substrate, we recommend Silica-based scavengers over activated carbon or liquid extraction. They prevent emulsion formation (common with lipophilic difluorophenyl groups) and minimize SNAr side reactions.
Scavenger Selection Matrix
We recommend SiliaMetS® DMT (Dimercaptotriazine) as the primary choice.
Why DMT? It has a high affinity for both Pd(0) and Pd(II) species and operates efficiently at room temperature.
Why not Triamine? Amine-based scavengers are nucleophilic. At elevated temperatures, they may attack the 2-position of the pyridine ring, displacing the chloride.
Protocol A: The Batch Mode (Standard)
Prerequisites:
Solvent: Ethyl Acetate (EtOAc) or THF (Avoid MeOH if possible to prevent methoxy-substitution risk at high temps).
Temperature: 25°C to 45°C (Do not exceed 50°C).
Step-by-Step:
Dissolution: Dissolve the crude 2-Chloro-4-(2,3-difluorophenyl)pyridine in 10 volumes of EtOAc. The solution must be homogeneous.
Loading: Add 4 equivalents of SiliaMetS® DMT (relative to the residual Pd content, not the product).
Note: If Pd content is unknown, use 5-10% w/w relative to the mass of the crude product.
Incubation: Stir gently for 4 hours at room temperature.
Critical: Vigorous stirring can pulverize the silica, leading to filtration issues. Use an overhead stirrer or a slow magnetic stir bar.
Filtration: Filter the suspension through a 0.45 µm PTFE membrane or a pad of Celite®.
Wash: Wash the filter cake with 2 volumes of EtOAc to recover entrained product.
Analysis: Concentrate a small aliquot and analyze via ICP-MS.
Visualizing the Decision Logic
Caption: Decision tree for pre-treatment and scavenger selection to ensure compatibility with 2-chloropyridine derivatives.
Part 3: Crystallization (The Polishing Step)
If scavenging reduces Pd to ~50 ppm but fails to reach <10 ppm, exploit the physical properties of the 2,3-difluorophenyl group. The fluorine atoms increase lipophilicity and lattice energy, making crystallization a powerful "polishing" step.
Protocol B: Anti-Solvent Crystallization
Concentrate: Evaporate the filtrate from Protocol A to a thick oil or solid.
Dissolve: Dissolve in a minimum amount of warm Ethanol (EtOH) or Isopropanol (IPA) (approx. 40-50°C).
Safety: Do not boil excessively; prolonged heating of 2-chloropyridines in alcohols can lead to slow alkoxide substitution.
Precipitate: Slowly add Water (anti-solvent) dropwise while stirring until turbidity persists.
Cool: Allow the mixture to cool to room temperature, then chill to 0-5°C for 2 hours.
Harvest: Filter the crystals. Pd impurities generally remain in the mother liquor.[2]
Part 4: Troubleshooting & FAQs
Q1: My Pd levels plateaued at 20 ppm and won't go lower. Why?
Cause: You likely have "Colloidal Palladium" or extremely stable Pd-Phosphine complexes that are sterically bulky.
Solution: Add a "modifier" to the scavenging step. Add 1% v/v Acetic Acid to the EtOAc mixture during the DMT treatment. The acid helps break up Pd-clusters, making them accessible to the scavenger. Note: The 2-Cl pyridine is stable to weak acids.
Q2: I see a new impurity spot on TLC after scavenging. Did I ruin it?
Cause: If you used an amine-based scavenger (like diamine or triamine) or heated >60°C in alcohol, you may have displaced the chloride.
Verification: Check LC-MS. If you see M-35+31 (loss of Cl, gain of OMe) or M-35+Scavenger, you have SNAr substitution.
Fix: Switch to SiliaMetS® Thiol or DMT and strictly control temperature (<40°C).
Q3: Can I use Activated Carbon (Charcoal)?
Answer: Yes, but with caution. Use Darco® KB-G .
Risk:[3][4][5][6] Carbon is non-selective and may adsorb your product (due to the flat biaryl structure).
Protocol: Use 10-20% w/w carbon relative to product. Stir 1 hour. Filter over Celite.[7] Expect 5-10% yield loss.
Part 5: Experimental Workflow Diagram
Caption: Step-by-step purification workflow including the crystallization contingency loop.
References
ICH Guideline Q3D (R2) on Elemental Impurities. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use, 2022. Link
SiliCycle Inc. "SiliaMetS® Metal Scavengers Selection Guide." SiliCycle Application Notes, 2023.[5] Link
Garrett, C. E., & Prasad, K. "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions." Advanced Synthesis & Catalysis, 346(8), 889–900, 2004. Link
Welch, C. J., et al. "Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research." Organic Process Research & Development, 9(2), 198–205, 2005. Link
Technical Support Center: Troubleshooting SNAr on Hindered Pyridines
Status: Operational Ticket ID: SNAR-PYR-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Overview Welcome to the technical support hub for Nucleophilic Aromatic Substitution ( ). You are...
Welcome to the technical support hub for Nucleophilic Aromatic Substitution (
). You are likely here because your reaction with a sterically hindered pyridine substrate is stalling, decomposing, or yielding poor regioselectivity.
Unlike standard benzene derivatives, hindered pyridines present a unique "push-pull" conflict: the pyridine nitrogen activates the ring (pull), but ortho-substituents physically block the nucleophile's trajectory (push). This guide abandons generic advice in favor of kinetic interventions and specific chemical engineering solutions.
Part 1: Diagnostic & Troubleshooting (Q&A)
Q1: My reaction stalls at <20% conversion despite heating to 100°C. TLC shows starting material is intact.
Diagnosis: Kinetic Barrier / Meisenheimer Destabilization.
In
, the rate-determining step (RDS) is usually the nucleophilic attack, not the bond breaking.[1] Steric bulk ortho to the leaving group (LG) destabilizes the planar transition state required to form the Meisenheimer complex.
Corrective Actions:
The "Fluorine Effect" (Critical): If you are using a Chloride or Bromide, switch to Fluoride .
Why: Unlike
/, where C-F bonds are inert, in , Fluorine is the fastest leaving group (up to 3300x faster than I). Its high electronegativity inductively stabilizes the anionic Meisenheimer intermediate, lowering the activation energy ().
Solvent Switch: Move from THF or Dioxane to DMSO or NMP .
Why: These polar aprotic solvents solvate the counter-cation (e.g.,
, ) but leave the anionic nucleophile "naked" and highly reactive.
Q2: I see product formation, but also significant hydrolysis (pyridone) or solvent adducts.
Diagnosis: Competitive Nucleophilicity.
Hindered substrates require longer reaction times, allowing trace water or the solvent itself to compete with your nucleophile.
Corrective Actions:
Base Selection: Switch from hygroscopic bases (KOH, NaOH) to CsF or Cs₂CO₃ .
Why: Cesium is larger and more soluble in organic media ("Cesium Effect"), often allowing the reaction to proceed in anhydrous conditions without phase transfer catalysts.
Scavengers: Add 3Å Molecular Sieves directly to the reaction vessel.
Q3: Standard heating degrades my substrate, but the reaction won't proceed at lower temps.
Diagnosis: Thermal Instability vs. Kinetic Requirement.
Corrective Action:Microwave Irradiation. [2]
Why: Microwave heating provides rapid, uniform energy transfer. It allows you to reach high temperatures for short bursts (e.g., 160°C for 10 mins), often pushing the reaction over the activation barrier before thermal decomposition pathways (like polymerization) can dominate.
Part 2: Visual Troubleshooting Workflows
Figure 1: The SNAr Decision Matrix
Use this logic flow to determine the next step for stalled reactions.
Caption: Decision tree for optimizing stalled SNAr reactions on hindered pyridines.
Part 3: Advanced Protocol – The "Nuclear Option"
When a pyridine is too hindered or electron-rich (e.g., 3-alkyl substituted) for standard
, you must artificially increase the electrophilicity of the ring. The N-Oxide Activation Route is the industry standard for these "impossible" substrates.
Mechanism:
Pyridine N-oxides are significantly more electrophilic at the 2- and 4-positions than the parent pyridine due to the dipole of the N-O bond.
Figure 2: N-Oxide Activation Pathway
Caption: Three-step workflow to overcome kinetic barriers using N-oxide activation.
Step-by-Step Protocol
Step 1: N-Oxidation
Dissolve substrate (1.0 equiv) in DCM.
Add mCPBA (1.2 - 1.5 equiv) portion-wise at 0°C.
Stir at RT for 4-12h. Monitor by TLC (N-oxides are much more polar/lower Rf).
Workup: Wash with aq. NaHCO₃ to remove benzoic acid byproducts.
Step 2: The SNAr Reaction
Dissolve the Pyridine N-Oxide in DMF or NMP (0.2 M).
Add Nucleophile (1.2 equiv) and Base (Cs₂CO₃, 2.0 equiv).
Heat to 60-90°C. (Note: N-oxides react at significantly lower temps than parent pyridines).
Checkpoint: If the reaction is messy, try adding PyBroP (phosphonium salt) as an activator, which converts the N-oxide oxygen into a leaving group, facilitating direct amination [1].
Step 3: Deoxygenation (Reduction)
Dissolve the substituted N-oxide in EtOAc or MeOH.
Method A (Mild): Add Zn dust (5 equiv) and NH₄Cl (sat. aq.). Stir vigorously at RT.
Method B (Clean): Add PCl₃ (2 equiv) in DCM at 0°C (Warning: Exothermic).
Isolate final product.
Part 4: Data & Selection Guides
Table 1: Solvent & Base Selection for Hindered Substrates
High boiling point, stable to strong bases. Good for microwave.
Avoid
DMF with NaH (Safety risk: runaway exotherm) [2].
Base
CsF
Solubility in organics. Fluoride can form H-bonds with amine nucleophiles, guiding attack.
KHMDS
Non-nucleophilic strong base. Prevents competition from hydroxide/alkoxide.
DIPEA
Use only if the nucleophile is highly reactive (e.g., thiols).
Leaving Group
-F
Fastest. Inductive effect lowers LUMO energy of the ring.
-NO₂
Excellent LG for very electron-poor rings, but risk of redox side reactions.
-Cl/-Br
Generally too slow for sterically hindered substrates without catalysis.
References
Londregan, A. T., et al. (2012). "Phosphonium Salt-Promoted Addition of Amines to Pyridine N-Oxides." Organic Letters, 14(11), 2890–2893. Link
Org. Process Res. Dev. (2012).[3][5][6] "Safety Concerns in a Pharmaceutical Manufacturing Environment: DMF/NaH." Organic Process Research & Development, 16(12), 1994–2000. Link
Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part A: Structure and Mechanisms. Springer. (Chapter 10: Nucleophilic Aromatic Substitution). Link
Bunnett, J. F. (1951). "Mechanism and Reactivity in Aromatic Nucleophilic Substitution." Chemical Reviews, 49(2), 273–412. Link
Recrystallization solvents for 2-Chloro-4-(2,3-difluorophenyl)pyridine
Technical Support Center: Purification Protocols for 2-Chloro-4-(2,3-difluorophenyl)pyridine Case ID: #REC-PYR-23DF Subject: Recrystallization Solvent Systems & Troubleshooting Status: Active Guide Assigned Specialist: S...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Purification Protocols for 2-Chloro-4-(2,3-difluorophenyl)pyridine
Case ID: #REC-PYR-23DF
Subject: Recrystallization Solvent Systems & Troubleshooting
Status: Active Guide
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary
You are attempting to purify 2-Chloro-4-(2,3-difluorophenyl)pyridine , a halogenated biaryl pyridine likely synthesized via Suzuki-Miyaura cross-coupling.
The Challenge:
This molecule possesses a "greasy" lipophilic fluorinated ring attached to a basic pyridine core. This structural combination often leads to "oiling out" (liquid-liquid phase separation) rather than clean crystal nucleation. Furthermore, as a likely Suzuki product, it may contain persistent impurities such as unreacted boronic acid (polar), homocoupled byproducts (non-polar), and Palladium residues (colored).
This guide provides a tiered solvent selection matrix and a "rescue protocol" for failed crystallizations.
Module 1: Solvent Compatibility Matrix
Do not rely on a single solvent. This molecule requires a Two-Solvent System (Solvent/Anti-Solvent) to balance the solubility of the pyridine ring against the lipophilicity of the difluorophenyl group.
System Class
Solvent (Dissolver)
Anti-Solvent (Precipitant)
Ratio (v/v)
Technical Notes & Use Case
Primary (Standard)
Ethyl Acetate (EtOAc)
Heptane
1:3 to 1:5
Best Starting Point. EtOAc dissolves the pyridine core well. Heptane is preferred over Hexane due to a higher boiling point (C), allowing for a wider thermal gradient to induce nucleation.
High Polarity (Cleanup)
Isopropanol (IPA)
Water
1:1 to 1:2
For Boronic Acid Removal. If your crude contains sticky boronic acid residues, this system works best. The water keeps polar impurities in the mother liquor. Warning: Cooling must be slow to prevent oiling.
Low Temp (Trituration)
Dichloromethane (DCM)
Pentane
1:5
For Low-Melting Solids. If the product melts below C, dissolve in minimal DCM (cold) and layer Pentane on top. Store in a freezer (C).
Salt Formation (Rescue)
Ethanol
HCl (in Ether/Dioxane)
N/A
If it remains an oil: Convert the free base to the Hydrochloride salt. Pyridine salts crystallize significantly better than their neutral "oily" counterparts.
Module 2: The Protocol (Thermodynamic Control)
Methodology: The "Thermal Gradient" Method.
Objective: Avoid "Crash Cooling" which traps impurities and leads to oils.
Dissolution (
):
Place crude solid in a flask with a magnetic stir bar.
Add the Solvent (e.g., EtOAc) dropwise while heating to reflux.
Critical Step: Add only enough solvent to dissolve the solid at boiling.[1] If the solution is dark/black (Pd residue), add Activated Charcoal or Silica Thiol scavengers , stir for 5 mins, and filter hot through Celite.
The Cloud Point:
Keep the solution boiling. Slowly add the Anti-Solvent (e.g., Heptane) down the condenser.
Stop immediately when a faint, persistent turbidity (cloudiness) appears.
Add one drop of the Solvent (EtOAc) to clear the solution back to transparent.
Nucleation (
):
Remove from heat.[2] Place the flask on a cork ring or wood block (insulation).
Allow to cool to Room Temperature (RT) undisturbed. Do not stir.
Seeding: If no crystals form at
C, add a "seed crystal" (a tiny speck of crude solid) to the solution to trigger lattice formation.
Harvest:
Once at RT, move to an ice bath (
C) for 30 minutes.
Filter via vacuum.[1] Wash crystals with cold Anti-Solvent .
Module 3: Troubleshooting & FAQs
Q1: The product separated as a yellow/brown oil at the bottom of the flask instead of crystals. What happened?A: This is "Oiling Out." It occurs when the solution temperature drops below the phase separation limit before it drops below the crystallization point.
The Fix: Re-heat the mixture until the oil redissolves. Add more Solvent (EtOAc) (approx 10-20% volume) to change the composition. Cool much slower. If it persists, scratch the glass vigorously with a rod to induce nucleation or use a seed crystal.
Q2: My crystals are grey/black. How do I remove the Palladium?A: Recrystallization alone rarely removes Pd. You must perform a hot filtration step.[1]
Add SiliCycle® SiliaMetS Thiol or standard Activated Carbon. Reflux for 15 mins.
Filter hot through a Celite pad.
Then proceed to add Heptane for recrystallization.
Q3: Can I use Ethanol/Water?A: Yes, but be cautious. While 2-chloropyridines are relatively stable, boiling them in water at high temperatures can lead to slow hydrolysis of the Chlorine atom (replacing it with -OH), especially if the solution is acidic. Keep the heating time short (<30 mins).
Q4: The yield is very low (<40%). Where is my product?A: It is likely in the mother liquor.
Solution: Evaporate the filtrate to half volume and cool again (Second Crop). Alternatively, you used too much Solvent (EtOAc) initially.
Module 4: Process Logic Visualization
Diagram 1: The Recrystallization Decision Tree
Caption: Logical flow for selecting the correct purification path based on crude material state.
Diagram 2: The "Oiling Out" Rescue Loop
Caption: Step-by-step troubleshooting when the product separates as a liquid oil instead of crystals.
References
Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press. (Standard text for solvent selection and crystallization logic).
Suzuki, A. (2011). Cross-Coupling Reactions of Organoboranes: An Easy Way to Construct C–C Bonds (Nobel Lecture). Angewandte Chemie International Edition. (Context for impurities in Suzuki couplings).
Chern, J. W., et al. (1987). Synthesis of substituted pyridines. Journal of Heterocyclic Chemistry. (General solubility properties of halogenated pyridines).
Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. (Theoretical basis for Solvent/Anti-solvent pairing).
Validated Analytical Methods for Fluorinated Pyridine Intermediates
Executive Summary: The Fluorine Challenge Fluorinated pyridine intermediates are the backbone of modern medicinal chemistry, appearing ubiquitously in kinase inhibitors and agrochemicals to modulate metabolic stability a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Fluorine Challenge
Fluorinated pyridine intermediates are the backbone of modern medicinal chemistry, appearing ubiquitously in kinase inhibitors and agrochemicals to modulate metabolic stability and lipophilicity.[1] However, their analysis presents a unique "triad of difficulty" for the analytical chemist:
Volatility: Many low-molecular-weight fluoropyridines (e.g., 2-fluoropyridine) are highly volatile, complicating standard LC handling.
Isomeric Complexity: Regioisomers (2-F, 3-F, 4-F) often possess nearly identical boiling points and lipophilicities, challenging separation physics.
Detection Limits: While the pyridine ring is UV-active, high fluorine content can alter ionization efficiency in MS and shift UV maxima.
This guide objectively compares the three dominant analytical paradigms—GC-FID/MS , HPLC-UV , and
F qNMR —providing a validated roadmap for method selection and execution.
Strategic Method Selection
The choice of method is not arbitrary; it is dictated by the physicochemical properties of the specific intermediate.
Decision Matrix: Selecting the Right Tool
The following logic flow represents the industry-standard decision process for fluorinated intermediates.
Figure 1: Decision tree for selecting analytical methods based on volatility and reference standard availability.
Comparative Analysis: The Data
The following table summarizes performance metrics derived from validation studies of 2,6-difluoropyridine and related intermediates.
Feature
GC-FID
RP-HPLC (UV)
F qNMR
Primary Utility
Volatile intermediates, residual solvents
Non-volatile salts, complex mixtures, isomers
Absolute purity (potency), no reference std.
Linearity ()
> 0.999 (Excellent)
> 0.999 (Excellent)
> 0.9999 (Superior)
Precision (RSD)
< 1.0%
< 0.5%
< 1.0% (User dependent)
LOD/Sensitivity
High (ppm level)
Moderate to High (depending on chromophore)
Low (mg level required)
Selectivity
Boiling point driven
Polarity & - interaction driven
Chemical shift driven (Specific to F)
Sample Prep
Minimal (Dilute & Shoot)
Moderate (Filter, Buffer)
Minimal (Dissolve & Lock)
Throughput
High (10-20 min)
Medium (20-40 min)
Low (1-5 min acquisition, but manual processing)
Deep Dive: Validated Methodologies
Method A: GC-FID for Volatile Fluoropyridines
Why it works: Fluorine substitution often lowers the boiling point and increases volatility. GC avoids the "solvent front" issues common in HPLC for small molecules.
Critical Parameter: Split ratio. Fluorinated pyridines can saturate detectors easily.
Column Selection: A mid-polarity column (e.g., 6% cyanopropyl-phenyl) often provides better isomer separation than standard 100% PDMS columns due to dipole interactions with the fluorine.
Method B:
F qNMR (The "Truth" Method)
Why it works: When a reference standard is unavailable (common in early synthesis), qNMR provides absolute purity without requiring a response factor.
Internal Standard:
-Trifluorotoluene (TFT) or 2-Fluoro-4-nitrotoluene.
Protocol:
Weigh ~10 mg sample and ~10 mg IS (accuracy ±0.01 mg) into a vial.
Dissolve in DMSO-
(prevents volatility loss vs. ).
Set relaxation delay (
) to (typically 20-30s for fluorinated aromatics) to ensure full magnetization recovery.
Acquire with inverse gated decoupling to eliminate NOE enhancement.
Method C: HPLC-UV with
-Selectivity (The Protocol)
Context: Separation of 2-fluoropyridine from 3-fluoropyridine is difficult on C18 columns because their hydrophobicities are nearly identical.
Solution: Use a Pentafluorophenyl (PFP) or Phenyl-Hexyl stationary phase. These phases engage in
- and dipole-dipole interactions, exploiting the electron-withdrawing nature of the fluorine atom to separate isomers.
Validated Protocol: Separation of Fluoropyridine Isomers
This protocol is designed to be self-validating, including system suitability steps.
1. Chromatographic Conditions:
Column: Fluorophenyl-Propyl (PFP) or Phenyl-Hexyl,
mm, 3.5 µm.
Mobile Phase A: 0.1% Phosphoric Acid in Water (Suppresses silanol activity).
Stock: Prepare 1.0 mg/mL of target fluoropyridine in 50:50 Water:ACN.
System Suitability Solution: Mix equal parts of 2-fluoro, 3-fluoro, and 4-fluoropyridine (if available) to demonstrate resolution (
).
3. Validation Criteria (ICH Q2):
Specificity: No interference at retention time of main peak from blank.
Linearity: 5 levels (50% to 150% of target concentration),
.
Precision: 6 replicate injections of standard, RSD
.
Validation Workflow (ICH Q2 Aligned)
To ensure the method is "fit for purpose," follow this validation loop.
Figure 2: Step-by-step validation workflow compliant with ICH Q2(R2) guidelines.
Expert Insights & Causality
Why PFP Phases?
Standard C18 columns rely on hydrophobic interactions. Fluorine is lipophilic, but it is also highly electronegative. A PFP (Pentafluorophenyl) column creates a "fluorine-fluorine" interaction and strong
- retention mechanisms. This allows the column to "see" the difference in electron density distribution between a 2-fluoro and a 3-fluoro isomer, which a C18 column would elute together.
The Volatility Trap in GC
When analyzing fluorinated pyridines by GC, a common error is using a solvent with a boiling point close to the analyte (e.g., DCM). For 2-fluoropyridine (BP ~83°C), use a high-boiling solvent like DMAc (Dimethylacetamide) or DMSO for sample preparation to prevent analyte loss during injection and ensure the solvent peak does not mask the analyte.
References
ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[3] [Link]
Malz, F., & Jancke, H. (2005). Validation of quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis. [Link]
Takamatsu, T., et al. (2021). Quantitative NMR as a Versatile Tool for Reference Material Preparation. MDPI. [Link][4]
Phenomenex Application Notes. HPLC vs GC: What Sets These Methods Apart.[Link]
